5-hydroxy-3,4,7-trimethyl-6-[5-(2,3,4-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-2H-chromen-2-one

Specification

• Molecular Formula: C24H26N2O6
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 5-hydroxy-3,4,7-trimethyl-6-[5-(2,3,4-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]chromen-2-one
• Standard InChI: InChI=1S/C24H26N2O6/c1-11-9-18-20(12(2)13(3)24(28)32-18)21(27)19(11)16-10-15(25-26-16)14-7-8-17(29-4)23(31-6)22(14)30-5/h7-9,15,25,27H,10H2,1-6H3
• Standard InChI Key: SZRFMHWZONDDFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C(C(=O)O2)C)C)C(=C1C3=NNC(C3)C4=C(C(=C(C=C4)OC)OC)OC)O

Introduction

Chemical Structure and Nomenclature

Structural Composition

The compound features a 2H-chromen-2-one (coumarin) core substituted at positions 3, 4, 5, 6, and 7 (Figure 1):

• Position 3: Methyl group

• Position 4: Methyl group

• Position 5: Hydroxyl group

• Position 6: 5-(2,3,4-Trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl group

• Position 7: Methyl group

The pyrazoline ring at position 6 is further functionalized with a 2,3,4-trimethoxyphenyl group, introducing steric bulk and electronic diversity.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₂₄H₂₆N₂O₆
Molecular Weight	438.5 g/mol
Melting Point	Not reported
Solubility	Likely polar aprotic solvents

Synthesis and Characterization

Synthetic Routes

The synthesis of this compound involves multi-step strategies common to coumarin-heterocycle hybrids:

• Coumarin Core Formation: 4-Hydroxycoumarin derivatives are typically synthesized via Pechmann condensation of phenols with β-keto esters. For example, 3-(2-bromobutyl)-4-hydroxy-2H-chromen-2-one is prepared from resorcinol and ethyl acetoacetate under acidic conditions.

• Pyrazoline Integration: The pyrazoline ring is introduced via cyclocondensation of hydrazine derivatives with α,β-unsaturated ketones. In related work, 3-methyl-1H-pyrazol-5(4H)-one reacts with bromoacetylcoumarin to form pyrazolyl-coumarin hybrids.

• Methoxy Phenyl Functionalization: The 2,3,4-trimethoxyphenyl group is incorporated through nucleophilic substitution or Suzuki coupling. Piperidine-catalyzed reactions with aryl aldehydes are employed in analogous systems.

Spectroscopic Characterization

Key spectral data for structurally related compounds include:

• IR Spectroscopy: A broad band at 3084–3176 cm⁻¹ (O–H stretch) and a sharp C=O peak at 1631 cm⁻¹.

• ¹H NMR:

  • Aromatic protons: 7.25–7.82 ppm (coumarin core).

  • Pyrazoline protons: 2.71 ppm (CH₃), 1.35–1.39 ppm (CH₂).

  • Methoxy groups: 3.80–3.85 ppm (singlet).

Biological and Pharmacological Implications

Structure-Activity Relationships

• Methoxy Groups: The 2,3,4-trimethoxyphenyl group may improve membrane permeability via lipophilicity.

• Hydroxyl Group: The 5-hydroxy substituent could facilitate hydrogen bonding with biological targets, akin to antioxidant coumarins.

Applications and Future Directions

Medicinal Chemistry

This compound’s structural complexity positions it as a candidate for:

• Kinase Inhibition: Pyrazoline-coumarin hybrids target EGFR and VEGFR2 in computational studies.

• Antioxidant Therapy: The 5-hydroxy group may scavenge reactive oxygen species, as seen in simpler coumarins.

Synthetic Challenges

• Regioselectivity: Controlling substitution patterns on the coumarin core requires precise reaction conditions.

• Stability: The enol ether linkage in coumarins may necessitate protective group strategies during synthesis.